Cas no 61125-03-9 (Propanoic acid, 3-imino-3-methoxy-, ethyl ester, hydrochloride)

• Product Name: Propanoic acid, 3-imino-3-methoxy-, ethyl ester, hydrochloride
• CAS No: 61125-03-9
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• CID: 491277
• PubChem ID: 12367134
• Update Time: 2025-04-19

Propanoic acid, 3-imino-3-methoxy-, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-imino-3-methoxy-, ethyl ester, hydrochloride
• ethyl 3-imino-3-methoxypropanoate,hydrochloride
• HIRHZXIWOYOYIP-UHFFFAOYSA-N
• SCHEMBL10467391
• DTXSID20494583
• 3-methoxy-3-imino propanoic acid ethyl ester hydrochloride
• Ethyl 3-imino-3-methoxypropanoate--hydrogen chloride (1/1)
• 61125-03-9

• Inchi： 1S/C6H11NO3.ClH/c1-3-10-6(8)4-5(7)9-2;/h7H,3-4H2,1-2H3;1H
• InChI Key： HIRHZXIWOYOYIP-UHFFFAOYSA-N
• SMILES： Cl.O(C(CC(=N)OC)=O)CC

Computed Properties

• Exact Mass: 181.05066
• Monoisotopic Mass: 181.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.38